Cas no 956707-57-6 (methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate)

• Product Name: methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate
• CAS No: 956707-57-6
• MF: C₁₀H₈F₃NO₅S
• MW: 311.234432220459
• CID: 6026204
• PubChem ID: 1543530
• Update Time: 2025-06-07

methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate
• Acetic acid, 2-[[2-nitro-4-(trifluoromethyl)phenyl]sulfinyl]-, methyl ester
• methyl 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetate
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetic acid methyl ester
• Q27215488
• METHYL 2-[2-NITRO-4-(TRIFLUOROMETHYL)BENZENESULFINYL]ACETATE
• AKOS002160945
• 956707-57-6
• CHEBI:125144
• F1304-0056
• methyl 2-((2-nitro-4-(trifluoromethyl)phenyl)sulfinyl)acetate
• BRD-A13020530-001-01-7

• Inchi： 1S/C10H8F3NO5S/c1-19-9(15)5-20(18)8-3-2-6(10(11,12)13)4-7(8)14(16)17/h2-4H,5H2,1H3
• InChI Key： ZDSHKLYGWOAHJZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(C1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 311.00752802g/mol
• Monoisotopic Mass: 311.00752802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate

Methyl 2-2-Nitro-4-(Trifluoromethyl)Benzenesulfinylacetate (CAS No. 956707-57-6): A Comprehensive Overview

Methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate, identified by its CAS number 956707-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes both nitro and trifluoromethyl substituents, as well as a sulfinylacetate moiety. The unique combination of these functional groups imparts distinct chemical properties and potential biological activities, making it a subject of interest for various applications.

The structural framework of methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate consists of a benzene ring substituted with a nitro group at the 2-position and a trifluoromethyl group at the 4-position. Additionally, the presence of a sulfinylacetate group at the 2-position introduces further complexity and reactivity. This structural arrangement not only influences the compound's physical and chemical properties but also its potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate both nitro and trifluoromethyl groups due to their ability to modulate biological pathways effectively. The nitro group is known for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups, while the trifluoromethyl group is renowned for its ability to increase metabolic stability and lipophilicity. These characteristics make such compounds valuable candidates for drug discovery and development.

One of the most compelling aspects of methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate is its potential application in medicinal chemistry. The compound's unique structural features suggest that it may exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. These possibilities have prompted researchers to explore its potential as a lead compound or intermediate in the synthesis of more complex molecules with enhanced therapeutic effects.

Recent studies have begun to uncover the mechanistic insights into how compounds containing nitro and trifluoromethyl groups interact with biological systems. For instance, nitroaromatic compounds have been shown to undergo bioactivation via enzymatic reduction, leading to reactive intermediates that can exert their effects on target enzymes or receptors. Similarly, trifluoromethylated compounds often exhibit improved pharmacokinetic profiles due to their increased metabolic stability. Understanding these interactions is crucial for optimizing the therapeutic potential of such compounds.

The synthesis of methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and purity. Modern techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been instrumental in constructing the desired framework while maintaining high yields and selectivity.

From a computational chemistry perspective, the study of methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate has provided valuable insights into its electronic structure and reactivity. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These predictions are essential for designing experiments that can validate or refine hypotheses about its biological activity.

The pharmaceutical industry has shown particular interest in developing drugs that incorporate both nitro and trifluoromethyl groups due to their demonstrated efficacy in modulating various disease pathways. Methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate represents an exciting example of how these structural features can be leveraged to create novel therapeutic agents. Its potential applications span multiple therapeutic areas, including oncology, immunology, and infectious diseases.

In conclusion, methyl 2-2-nitro-4-(trifluoromethyl)benzenesulfinylacetate (CAS No. 956707-57-6) is a compound of significant interest in chemical and pharmaceutical research. Its unique structural features offer a rich foundation for exploring new biological activities and developing innovative treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in the future of drug discovery and development.